Tert-butyl 3-amino-5-bromopyridin-2-ylcarbamate

• Molecular Formula: C10H14BrN3O2
• Molecular Weight: 288.14 g/mol
• IUPAC Name: tert-butyl N-(3-amino-5-bromopyridin-2-yl)carbamate
• InChI: InChI=1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-8-7(12)4-6(11)5-13-8/h4-5H,12H2,1-3H3,(H,13,14,15)
• InChI Key: AWKNIXKGJPGTPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C=N1)Br)N

Description

Tert-butyl 3-amino-5-bromopyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C10H14BrN3O2 and its molecular weight is 288.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iron powder (293 mg, 5.2 mmol) was added to a solution of tert-butyl 5-bromo-3-nitropyridin-2-ylcarbamate (167 mg, 0.52 mmol) in acetic acid (2.5 mL). The mixture was stirred at 60° C. for 1 h 20 min before cooling to rt. The mixture was then diluted with ethyl acetate, and solids were removed by filtration through celite. The filtrate was washed with water followed by saturated aqueous sodium bicarbonate. The organic phase was dried over magnesium sulfate, filtered, and concentrated in vacuo to provide tert-butyl 3-amino-5-bromopyridin-2-ylcarbamate (96.3 mg, 0.33 mmol, 64% yield) as a gray solid. 1H NMR (400 MHz, CDCl3) δ 7.83 (d, 1H), 7.20 (d, 1H), 6.95 (br s, 1H), 4.42 (br s, 2H), 1.51 (s, 9H); MS (EI) for C10H14BrN3O2: 232, 234 (Br isotopes, MH+-t-butyl).